Cas no 5468-17-7 ( )
structure
Product Name:
CAS No:5468-17-7
MF:C16H15ClN2O2
MW:302.755502939224
CID:942528
PubChem ID:230453
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)-3-phenylbutanediamide
- (+-)-erythro-3-phenyl-2-(4-chloro-phenyl)-succinic acid diamide
- (+-)-erythro-3-Phenyl-2-(4-chlor-phenyl)-bernsteinsaeure-diamid
- AC1L5JJT
- AC1Q3NB4
- AG-J-73040
- AR-1C7718
- CTK5A2253
- NSC25369
- NSC-25369
- 5468-17-7
- DTXSID10282294
-
-
- Inchi: 1S/C16H15ClN2O2/c17-12-8-6-11(7-9-12)14(16(19)21)13(15(18)20)10-4-2-1-3-5-10/h1-9,13-14H,(H2,18,20)(H2,19,21)
- InChI Key: AZDOZGYXOAOENF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C(N)=O)C(C(N)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 302.08235
- Monoisotopic Mass: 302.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 556.4°C at 760 mmHg
- Flash Point: 290.3°C
- Refractive Index: 1.624
- PSA: 86.18
- LogP: 3.57860
Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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